Cas no 58044-99-8 (N'-benzyl-N,N-dimethyl-N'-pyridin-2-ylethylenediammonium maleate)
58044-99-8 structure
Product Name:N'-benzyl-N,N-dimethyl-N'-pyridin-2-ylethylenediammonium maleate
CAS No:58044-99-8
MF:C20H25N3O4
MW:371.430205106735
CID:947957
PubChem ID:6436701
Update Time:2025-04-19
N'-benzyl-N,N-dimethyl-N'-pyridin-2-ylethylenediammonium maleate Chemical and Physical Properties
Names and Identifiers
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- N'-benzyl-N,N-dimethyl-N'-pyridin-2-ylethylenediammonium maleate
- benzyl-[2-(dimethylazaniumyl)ethyl]-pyridin-2-ylazanium,but-2-enedioate
- N-benzyl-N',N'-dimethyl-N-pyridin-2-ylethane-1,2-diamine (2Z)-but-2-enedioate
- 58044-99-8
- EINECS 261-079-7
- IYBMTVOXRBXURA-BTJKTKAUSA-N
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- Inchi: 1S/C16H21N3.C4H4O4/c1-18(2)12-13-19(16-10-6-7-11-17-16)14-15-8-4-3-5-9-15;5-3(6)1-2-4(7)8/h3-11H,12-14H2,1-2H3;1-2H,(H,5,6)(H,7,8)/b;2-1-
- InChI Key: IYBMTVOXRBXURA-BTJKTKAUSA-N
- SMILES: OC(/C=C\C(=O)O)=O.N(C1C=CC=CN=1)(CC1C=CC=CC=1)CCN(C)C
Computed Properties
- Exact Mass: 371.18465
- Monoisotopic Mass: 255.173548
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 19
- Rotatable Bond Count: 6
- Complexity: 236
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.3
- Topological Polar Surface Area: 19.4
Experimental Properties
- Boiling Point: 387.8°C at 760 mmHg
- Flash Point: 188.3°C
- PSA: 102.03
N'-benzyl-N,N-dimethyl-N'-pyridin-2-ylethylenediammonium maleate Related Literature
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Rongyan Guo,Tao Li,Shuie Shi J. Mater. Chem. C, 2019,7, 5148-5154
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Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
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Mengke Li,Xinyi Cai,Zhenyang Qiao,Wentao Xie,Liangying Wang,Nan Zheng,Shi-Jian Su Chem. Commun., 2019,55, 7215-7218
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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